Cas no 38769-08-3 ( )

  structure
  structure
Product name: 
CAS No:38769-08-3
MF:C37H40N2O6
MW:608.723310470581
CID:923907
PubChem ID:3082494

  Chemical and Physical Properties

Names and Identifiers

    • TETRANDRINE METABOLITE, N'-NOR-D-
    • NSC 263873
    • 38769-08-3
    • (1S,14S)-9,20,21,25-tetramethoxy-15-methyl-7,23-dioxa-15,30-diazaheptacyclo[22.6.2.23,6.18,12.114,18.027,31.022,33]hexatriaconta-3(36),4,6(35),8,10,12(34),18,20,22(33),24,26,31-dodecaene
    • N-(2)-Nor-d-tetrandrine
    • Berbaman, 6,6',7,12-tetramethoxy-2-methyl-, (1beta)-
    • 2'-Nortetrandrine
    • Cycleanorine
    • Cycleanorin
    •  
    • Inchi: InChI=1S/C37H40N2O6/c1-39-15-13-25-20-34(42-4)36(43-5)37-35(25)29(39)17-23-8-11-30(40-2)32(18-23)44-26-9-6-22(7-10-26)16-28-27-21-33(45-37)31(41-3)19-24(27)12-14-38-28/h6-11,18-21,28-29,38H,12-17H2,1-5H3/t28-,29-/m0/s1
    • InChI Key: LHIFPLJVJKKRTD-VMPREFPWSA-N
    • SMILES: CN1CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C4)OC)OC5=CC=C(CC6C7=CC(=C(C=C7CCN6)OC)O3)C=C5)OC)OC

Computed Properties

  • Exact Mass: 608.28863700g/mol
  • Monoisotopic Mass: 608.28863700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 4
  • Complexity: 948
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 70.6Ų

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